N-([2,3'-bifuran]-5-ylmethyl)-4-isopropoxybenzamide
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Description
N-([2,3'-bifuran]-5-ylmethyl)-4-isopropoxybenzamide is a useful research compound. Its molecular formula is C19H19NO4 and its molecular weight is 325.364. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Biosensors
A study developed a novel modified carbon paste electrode for electrocatalytic determination of glutathione and piroxicam, utilizing a benzamide derivative for modification. This approach exemplifies the use of benzamide derivatives in enhancing the sensitivity and specificity of biosensors, potentially applicable in clinical diagnostics and biochemical research (Karimi-Maleh et al., 2014).
Co-Crystals for Enhanced Drug Properties
Another study focused on creating co-crystals of the antibiotic nitrofurantoin with various co-formers, including benzamide derivatives, to enhance its photostability and physicochemical properties. This research highlights the role of benzamide derivatives in pharmaceutical development, particularly in improving drug efficacy and stability (Vangala et al., 2012).
Organic Synthesis and Medicinal Chemistry
Benzamide derivatives have been explored for their potential in organic synthesis and medicinal chemistry. For example, a study described the copper(II)chloride-mediated cyclization reaction of N-alkoxy-ortho-alkynylbenzamides, leading to compounds with potential applications in drug development and synthetic chemistry (Jithunsa et al., 2011).
Antimicrobial Agents
Research into benzamide derivatives has also included their potential as antimicrobial agents. A study synthesized a series of benzamide derivatives and evaluated their antibacterial and antifungal activities, indicating the possibility of developing new antimicrobial drugs from benzamide-based compounds (Desai et al., 2013).
Properties
IUPAC Name |
N-[[5-(furan-3-yl)furan-2-yl]methyl]-4-propan-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO4/c1-13(2)23-16-5-3-14(4-6-16)19(21)20-11-17-7-8-18(24-17)15-9-10-22-12-15/h3-10,12-13H,11H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYUCPFHKNCGPNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NCC2=CC=C(O2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.